Cas no 1083326-73-1 (3-(2,4-Difluorophenylsulfonylamino)-2-methoxypyridine-5-boronic acid pinacol ester)

• Product Name: 3-(2,4-Difluorophenylsulfonylamino)-2-methoxypyridine-5-boronic acid pinacol ester
• CAS No: 1083326-73-1
• MF: C₁₈H₂₁BF₂N₂O₅S
• MW: 426.242550611496
• MDL: MFCD12923393
• CID: 833462
• PubChem ID: 59564705
• Update Time: 2025-05-21

3-(2,4-Difluorophenylsulfonylamino)-2-methoxypyridine-5-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2,4-difluoro-N-[2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-pyridinyl]-Benzenesulfonamide
• 2,4-difluoro-N-[2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]benzenesulfonamide
• Benzoic acid, 2-[(2-methylphenyl)methoxy]-
• 2,4-difluoro-N-(2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-yl)benzenesulfonamide
• 2,4-difluoro-N-[2-(methyloxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-pyridinyl]benzenesulfonamide
• 2,4-difluoro-N-[2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridin-3-yl]-benzenesulfonamide
• N-(2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)-2,4-difluorobenzenesulfonamide
• 2,4-difluoro-N-(2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)benzenesulfonamide
• 1083326-73-1
• BCP14397
• CS-M0092
• 3-(2,4-Difluorophenylsulfonylamino)-2-methoxypyridine-5-boronic acid pinacol ester
• 2,4-Difluoro-N-[2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]benzene-1-sulfonamide
• DTXSID10732406
• SCHEMBL110313
• C12145
• Benzenesulfonamide, 2,4-difluoro-N-[2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-pyridinyl]-
• C18H21BF2N2O5S
• MFCD12923393
• 2,4-difluoro-N-[2-(methoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-pyridinyl]benzenesulfonamide
• J-507216
• AKOS016845421
• CS-14172
• 2-chloro-5-(3,5-dimethylpiperidinosulphonyl)benzoicacid
• CTHJPTSKLMLUCQ-UHFFFAOYSA-N
• 2,4-difluoro-N-(2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)benzene sulfonamide

• MDL： MFCD12923393
• Inchi： 1S/C18H21BF2N2O5S/c1-17(2)18(3,4)28-19(27-17)11-8-14(16(26-5)22-10-11)23-29(24,25)15-7-6-12(20)9-13(15)21/h6-10,23H,1-5H3
• InChI Key： CTHJPTSKLMLUCQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1F)F)(NC1=C(N=CC(B2OC(C)(C)C(C)(C)O2)=C1)OC)(=O)=O

Computed Properties

• Exact Mass: 426.12300
• Monoisotopic Mass: 426.1232294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.1Ų

Experimental Properties

• Density: 1.35
• PSA: 95.13000
• LogP: 3.62220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-(2,4-Difluorophenylsulfonylamino)-2-methoxypyridine-5-boronic acid pinacol ester

Research Brief on 3-(2,4-Difluorophenylsulfonylamino)-2-methoxypyridine-5-boronic acid pinacol ester (CAS: 1083326-73-1)

In recent years, the compound 3-(2,4-Difluorophenylsulfonylamino)-2-methoxypyridine-5-boronic acid pinacol ester (CAS: 1083326-73-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This boronic acid pinacol ester derivative is a key intermediate in the synthesis of various biologically active molecules, particularly those targeting proteases and other enzymes involved in disease pathways. Its unique chemical structure, featuring a boronic acid moiety and a difluorophenylsulfonylamino group, makes it a versatile building block for drug discovery and development.

Recent studies have highlighted the role of this compound in the development of novel protease inhibitors, particularly in the context of cancer and inflammatory diseases. The boronic acid group is known to form reversible covalent bonds with the active site serine residues of proteases, making it a valuable pharmacophore for inhibitor design. The difluorophenylsulfonylamino moiety, on the other hand, contributes to the compound's stability and bioavailability, enhancing its potential as a therapeutic agent.

One of the most notable applications of 3-(2,4-Difluorophenylsulfonylamino)-2-methoxypyridine-5-boronic acid pinacol ester is in the synthesis of bortezomib analogs. Bortezomib, a proteasome inhibitor, is a well-established drug for the treatment of multiple myeloma and mantle cell lymphoma. Researchers have been exploring modifications to the bortezomib scaffold to improve its efficacy and reduce side effects, and this compound has emerged as a promising candidate for such modifications.

In a recent study published in the Journal of Medicinal Chemistry, researchers utilized 3-(2,4-Difluorophenylsulfonylamino)-2-methoxypyridine-5-boronic acid pinacol ester as a key intermediate in the synthesis of a series of novel proteasome inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against the 20S proteasome, with IC50 values in the low nanomolar range. Furthermore, these compounds showed improved selectivity for the proteasome over other off-target enzymes, reducing the likelihood of adverse effects.

Another area of interest is the use of this compound in the development of inhibitors for serine hydrolases, a large family of enzymes that play critical roles in various physiological and pathological processes. A recent preprint on bioRxiv described the synthesis and evaluation of a series of serine hydrolase inhibitors based on the 3-(2,4-Difluorophenylsulfonylamino)-2-methoxypyridine-5-boronic acid pinacol ester scaffold. The study reported that these inhibitors exhibited high potency and selectivity for specific serine hydrolases, making them valuable tools for studying enzyme function and potential therapeutic targets.

In addition to its applications in drug discovery, 3-(2,4-Difluorophenylsulfonylamino)-2-methoxypyridine-5-boronic acid pinacol ester has also been investigated for its potential in chemical biology and diagnostics. For example, a recent study in ACS Chemical Biology explored the use of this compound as a fluorescent probe for detecting protease activity in live cells. The boronic acid moiety was conjugated to a fluorophore, enabling real-time visualization of protease activity in cellular models of disease.

Despite its promising applications, challenges remain in the synthesis and optimization of 3-(2,4-Difluorophenylsulfonylamino)-2-methoxypyridine-5-boronic acid pinacol ester derivatives. Issues such as solubility, stability, and off-target effects need to be addressed to fully realize the therapeutic potential of this compound. Ongoing research is focused on optimizing the chemical structure to improve these properties while maintaining its biological activity.

In conclusion, 3-(2,4-Difluorophenylsulfonylamino)-2-methoxypyridine-5-boronic acid pinacol ester (CAS: 1083326-73-1) represents a versatile and valuable tool in chemical biology and medicinal chemistry. Its applications in the development of protease inhibitors, serine hydrolase inhibitors, and diagnostic probes highlight its broad utility in drug discovery and disease research. Continued exploration of this compound and its derivatives is expected to yield new insights and therapeutic opportunities in the coming years.